Cas no 1361690-07-4 (2'-Chloro-3,4-dichloro-5'-trifluoromethoxy-biphenyl)

• Product Name: 2'-Chloro-3,4-dichloro-5'-trifluoromethoxy-biphenyl
• CAS No: 1361690-07-4
• MF: C₁₃H₆Cl₃F₃O
• MW: 341.540351390839
• CID: 4996373
• Update Time: 2025-06-08

2'-Chloro-3,4-dichloro-5'-trifluoromethoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-3,4-dichloro-5'-trifluoromethoxy-biphenyl

• Inchi： 1S/C13H6Cl3F3O/c14-10-4-2-8(20-13(17,18)19)6-9(10)7-1-3-11(15)12(16)5-7/h1-6H
• InChI Key： RKSDYONGSLSCBJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=CC(=C(C=1)Cl)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 6.8
• Topological Polar Surface Area: 9.2

Additional information on 2'-Chloro-3,4-dichloro-5'-trifluoromethoxy-biphenyl

Comprehensive Analysis of 2'-Chloro-3,4-dichloro-5'-trifluoromethoxy-biphenyl (CAS No. 1361690-07-4)

The chemical compound 2'-Chloro-3,4-dichloro-5'-trifluoromethoxy-biphenyl (CAS No. 1361690-07-4) is a specialized biphenyl derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including chloro and trifluoromethoxy substituents, this compound exhibits remarkable potential in the development of novel bioactive molecules. Researchers are particularly interested in its applications as a building block for drug discovery and crop protection agents, aligning with current trends in sustainable agriculture and precision medicine.

In recent years, the demand for fluorinated organic compounds like 2'-Chloro-3,4-dichloro-5'-trifluoromethoxy-biphenyl has surged due to their enhanced metabolic stability and bioavailability. This aligns with frequent search queries such as "fluorine in drug design" and "halogenated biphenyl applications," reflecting growing interest in structure-activity relationships. The compound's multi-halogenated structure makes it particularly valuable for studying molecular interactions in medicinal chemistry, addressing common questions about electron-withdrawing group effects on biological activity.

The synthesis of CAS 1361690-07-4 typically involves advanced cross-coupling reactions, a topic frequently searched by organic chemists. Its trifluoromethoxy group has become a focal point in contemporary research, as evidenced by rising searches for "OCF3 moiety significance." This functional group contributes to the compound's unique lipophilicity profile, making it relevant to discussions about membrane permeability in drug development – a key concern in modern pharmacokinetic optimization strategies.

From an industrial perspective, 2'-Chloro-3,4-dichloro-5'-trifluoromethoxy-biphenyl serves as a crucial intermediate for specialty chemicals production. Its structural complexity addresses the pharmaceutical industry's need for molecular diversity, a trending topic in high-throughput screening discussions. The compound's polychlorinated nature also makes it valuable for studying environmental persistence patterns, responding to increasing searches about "halogenated compound biodegradation" in ecological chemistry.

Analytical characterization of 1361690-07-4 typically employs advanced techniques like NMR spectroscopy and mass spectrometry, addressing common queries about "halogenated compound analysis." The presence of both chloro and trifluoromethoxy groups creates distinctive spectroscopic signatures that interest researchers investigating substituent effects on aromatic systems. These properties make the compound particularly useful for method development in analytical chemistry laboratories.

In material science applications, the biphenyl core of this compound provides structural rigidity that's valuable for developing liquid crystal materials and organic semiconductors. This connects with trending searches about "halogenated aromatic electronic materials" and "fluorine in OLED technology." The compound's electron-deficient character due to multiple halogen substituents makes it particularly interesting for studying charge transport phenomena in organic electronics.

The stability of 2'-Chloro-3,4-dichloro-5'-trifluoromethoxy-biphenyl under various conditions has become a subject of research interest, corresponding to frequent queries about "halogenated compound thermal stability." Its polyhalogenated structure demonstrates interesting steric effects that influence both reactivity and physical properties, making it a valuable case study for molecular modeling applications. These characteristics align well with current interests in computational chemistry and property prediction algorithms.

From a regulatory standpoint, proper handling and documentation of CAS 1361690-07-4 follows standard chemical safety protocols, addressing common industry concerns about material data sheets and compound registration. While not classified as hazardous under normal conditions, its halogen-rich nature warrants proper waste management considerations – a topic increasingly searched in relation to green chemistry initiatives.

The commercial availability of 2'-Chloro-3,4-dichloro-5'-trifluoromethoxy-biphenyl through specialty chemical suppliers meets the needs of research institutions and pharmaceutical developers. Market trends show growing demand for such multifunctional intermediates, particularly in regions with strong biotech innovation ecosystems. This aligns with search patterns focusing on "halogenated biphenyl suppliers" and "custom synthesis services" for specialized organic compounds.

Future research directions for 1361690-07-4 may explore its potential in catalysis and material science applications, areas generating substantial search traffic. The compound's unique combination of halogen substituents offers opportunities for investigating supramolecular interactions and molecular recognition phenomena. These applications respond to the scientific community's growing interest in functional materials design and molecular engineering principles.